Cas no 1464-98-8 (Benzamide,N-2-propyn-1-yl-)

• Product Name: Benzamide,N-2-propyn-1-yl-
• CAS No: 1464-98-8
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD00544213
• CID: 168012
• PubChem ID: 5020678
• Update Time: 2025-10-21

Benzamide,N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-2-propyn-1-yl-
• Benzamide, N-2-propynyl- (7CI,8CI,9CI)
• N-prop-2-ynylbenzamide
• Benzamide, N-2-propynyl-
• Benzamidopropyne
• N-2-Propynylbenzamide
• N-prop-2-yn-1-ylbenzamide
• N-(Prop-2-yn-1-yl)benzamide
• N-(PROP-2-YN-1-YL)BENZAMIDE(WXC08335)
• EN300-624301
• AKOS008955921
• N-(2-Propynyl)benzamide
• BAA46498
• 1464-98-8
• Z52404005
• N-(2-Propyn-1-yl)benzamide
• MFCD00544213
• SCHEMBL885016
• GWISAVFRFTWMQK-UHFFFAOYSA-N
• DTXSID60163367
• AS-59148
• Benzamide, N-2-propyn-1-yl-
• N-(propargyl)-benzamide
• CS-0047046
• W16032
• N-2-Propyn-1-ylbenzamide

• MDL： MFCD00544213
• Inchi： 1S/C10H9NO/c1-2-8-11-10(12)9-6-4-3-5-7-9/h1,3-7H,8H2,(H,11,12)
• InChI Key： GWISAVFRFTWMQK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC#C

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.086
• Boiling Point: 342.1°Cat760mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.553
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide,N-2-propyn-1-yl-

Recent Advances in the Study of Benzamide,N-2-propyn-1-yl- (CAS: 1464-98-8): A Comprehensive Research Brief

Benzamide,N-2-propyn-1-yl- (CAS: 1464-98-8) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest is the role of Benzamide,N-2-propyn-1-yl- as a modulator of specific biological pathways. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory responses. The study utilized a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. These findings suggest that Benzamide,N-2-propyn-1-yl- could serve as a promising lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, Benzamide,N-2-propyn-1-yl- has also been investigated for its potential anticancer effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. The researchers employed cell viability assays, flow cytometry, and Western blot analysis to confirm the compound's mechanism of action. These results underscore the therapeutic potential of Benzamide,N-2-propyn-1-yl- in oncology, particularly for cancers with dysregulated PI3K signaling.

The synthesis and structural optimization of Benzamide,N-2-propyn-1-yl- have also been a focus of recent research. A team of chemists from the University of Cambridge (2023) developed a novel synthetic route that improves the yield and purity of the compound. Their approach involved the use of palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the propynyl group. This advancement not only facilitates the large-scale production of the compound but also opens up possibilities for further structural modifications to enhance its pharmacological properties.

Despite these promising findings, challenges remain in the development of Benzamide,N-2-propyn-1-yl- as a therapeutic agent. Pharmacokinetic studies have revealed that the compound exhibits limited bioavailability, which could hinder its clinical translation. To address this issue, researchers are exploring various formulation strategies, such as nanoparticle-based delivery systems, to improve its solubility and stability. Preliminary results from these studies are encouraging, but further optimization is needed to achieve the desired therapeutic outcomes.

In conclusion, Benzamide,N-2-propyn-1-yl- (CAS: 1464-98-8) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent advancements in its synthesis and formulation, make it a compelling candidate for further investigation. Future research should focus on overcoming the current limitations and advancing the compound toward preclinical and clinical development. This research brief serves as a valuable resource for professionals in the chemical biology and medicinal chemistry fields, providing insights into the latest developments and future directions for this promising compound.